2-[N-(4-fluoro-3-trifluoromethylphenyl)sulfamoyl]acetic acid

• Molecular Formula: C9H7F4NO4S
• Molecular Weight: 301.22 g/mol
• IUPAC Name: 2-[[4-fluoro-3-(trifluoromethyl)phenyl]sulfamoyl]acetic acid
• InChI: InChI=1S/C9H7F4NO4S/c10-7-2-1-5(3-6(7)9(11,12)13)14-19(17,18)4-8(15)16/h1-3,14H,4H2,(H,15,16)
• InChI Key: OBZYOULNWGJJOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NS(=O)(=O)CC(=O)O)C(F)(F)F)F

Description

2-[N-(4-fluoro-3-trifluoromethylphenyl)sulfamoyl]acetic acid is a useful research compound. Its molecular formula is C9H7F4NO4S and its molecular weight is 301.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.79 g (40.57 mmol) of 2-[N-(4-fluoro-3-trifluoromethylphenyl)sulfamoyl]acetic acid methyl ester is dissolved in 110 ml of dioxane and combined with 59 ml (118 mmol) of 2N sodium hydroxide solution. The mixture heated up slightly, and the starting material had disappeared after 15 minutes. The mixture is concentrated to dryness under vacuum, the residue is combined with 2N hydrochloric acid, and the thus-precipitated acid is taken up in ethyl acetate. The organic solution is washed with water, dried over sodium sulfate, and concentrated to dryness under vacuum. The residue is crystallized from ethyl acetate/hexane. The title compound melts at 138°-140° C.